Cas no 2138245-09-5 (5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 2138245-09-5
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5958234
• PubChem ID: 165479983
• Update Time: 2025-10-30

5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one
• EN300-1112895
• 2138245-09-5

• Inchi： 1S/C12H20N2O/c1-5-12(3,4)8-14-9(2)10(13)6-7-11(14)15/h6-7H,5,8,13H2,1-4H3
• InChI Key： RQWZNUWVJZZJCD-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1CC(C)(C)CC)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one

Introduction to 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 2138245-09-5)

5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138245-09-5, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecule's distinct structure, featuring a dihydropyridine core with substituents that enhance its pharmacological profile, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The dihydropyridine scaffold is well-known for its role in various pharmacological contexts, particularly in cardiovascular and neurological applications. The presence of an amino group at the 5-position and a bulky (2,2-dimethylbutyl) side chain at the 1-position introduces specific steric and electronic characteristics that can influence the compound's reactivity and biological activity. Additionally, the methyl group at the 6-position further modulates the electronic distribution within the molecule, potentially affecting its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have indicated that modifications in the dihydropyridine ring can significantly alter its pharmacokinetic properties, including solubility, metabolic stability, and target specificity. The incorporation of a secondary amine group enhances the compound's potential as a precursor for further derivatization, allowing for the synthesis of analogs with tailored biological activities.

In the realm of drug discovery, 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one has been explored as a lead compound for developing novel therapeutic agents. Its structural features suggest potential utility in treating conditions such as hypertension and neuropathic pain. The bulky (2,2-dimethylbutyl) group may contribute to reduced binding to off-target receptors, thereby minimizing side effects. Furthermore, the amino functionality provides a site for further chemical modification, enabling the development of prodrugs or conjugates that enhance bioavailability or target specificity.

Experimental studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity as an inhibitor of certain enzyme pathways relevant to inflammation and pain modulation. The dihydropyridine core's ability to interact with calcium channels is particularly noteworthy, given the importance of calcium signaling in various physiological processes. Additionally, preliminary data indicate that modifications to the amino group can fine-tune its interaction with biological targets, offering opportunities for optimizing its therapeutic efficacy.

The synthesis of 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the dihydropyridine ring and selective functionalization to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's potential extends beyond traditional small-molecule drug development. Its structural motifs have inspired research into peptide mimetics and other biologically active molecules derived from heterocyclic frameworks. The versatility of dihydropyridine derivatives makes them valuable tools for studying molecular recognition processes in biology. By understanding how these compounds interact with their targets at a molecular level, researchers can gain insights into disease mechanisms and develop more effective therapeutic strategies.

Regulatory considerations play a critical role in advancing compounds like 5-amino-1-(2,2-dimethylbutyl)-6-methyl-1,2-dihydropyridin-2-one through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality control standards before being used in preclinical or clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating regulatory hurdles efficiently while ensuring patient safety.

The future directions for research on this compound are promising. Investigating its interactions with complex biological systems using cutting-edge techniques such as cryo-electron microscopy (cryo-EM) could reveal novel mechanisms of action previously unexplored through traditional methods. Additionally, exploring its potential as an intermediate in medicinal chemistry could lead to new classes of drugs targeting unmet medical needs across various therapeutic areas.